Cas no 16647-61-3 (1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)-)
16647-61-3 structure
Product Name:1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)-
CAS No:16647-61-3
MF:C6H13NO4
MW:163.171722173691
CID:121793
PubChem ID:10464642
Update Time:2025-04-18
1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)-
- (3S,4S,5S,6S)-azepane-3,4,5,6-tetrol
- 1H-Azepine-3,4,5,6-tetrol, hexahydro-, (3S,4R,5R,6S)-
- DTXSID00937201
- 16647-61-3
- azepane-3,4,5,6-tetrol
- (3S,4S,5S,6S)-HEXAHYDRO-1H-AZEPINE-3,4,5,6-TETROL
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- Inchi: 1S/C6H13NO4/c8-3-1-7-2-4(9)6(11)5(3)10/h3-11H,1-2H2/t3-,4-,5-,6-/m0/s1
- InChI Key: MRFFNLOQLBWKPJ-BXKVDMCESA-N
- SMILES: O[C@H]1[C@H](CNC[C@@H]([C@@H]1O)O)O
Computed Properties
- Exact Mass: 163.08449
- Monoisotopic Mass: 163.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.9
- Topological Polar Surface Area: 93Ų
Experimental Properties
- PSA: 92.95
1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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